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Compound of Interest

Compound Name: Ceritinib dihydrochloride

Cat. No.: B8058383 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of ceritinib
dihydrochloride in cell culture experiments. Ceritinib is a potent and selective inhibitor of

Anaplastic Lymphoma Kinase (ALK) tyrosine kinase, primarily used in cancer research and

drug development.[1][2][3]

Product Information
Property Value Reference

Synonyms
LDK378 dihydrochloride,

Zykadia
[4][5]

Molecular Formula
C₂₈H₃₆Cl₂N₅O₃S

(dihydrochloride)
[4]

Molecular Weight 631.06 g/mol [4]

Appearance Crystalline solid [6]

Storage
Store at -20°C for long-term

stability (≥4 years)
[6]

Solubility
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Ceritinib dihydrochloride exhibits varying solubility in different solvents. It is crucial to select

the appropriate solvent for preparing stock solutions to ensure complete dissolution and

stability. The compound is sparingly soluble in aqueous buffers.[6]

Solvent Solubility
Concentration
(mM)

Reference

DMSO 13 mg/mL 20.6 mM [4]

Ethanol 10 mg/mL 15.84 mM [4]

Water Insoluble - [4]

DMF 12 mg/mL - [6]

Note: For maximum solubility in aqueous buffers, it is recommended to first dissolve ceritinib in

an organic solvent like DMSO or DMF and then dilute with the aqueous buffer.[6] Aqueous

solutions are not recommended for storage for more than one day.[6]

Mechanism of Action and Signaling Pathway
Ceritinib is an ATP-competitive inhibitor of ALK tyrosine kinase.[5] In many non-small cell lung

cancers (NSCLC), a chromosomal rearrangement leads to the fusion of the EML4 gene with

the ALK gene, resulting in a constitutively active EML4-ALK fusion protein that drives tumor

growth.[1][2] Ceritinib binds to the ATP-binding site within the kinase domain of ALK, inhibiting

its autophosphorylation.[2] This blockade prevents the activation of downstream signaling

pathways critical for cell proliferation and survival, including the PI3K/AKT, MEK/ERK, and

STAT3 pathways.[2][7][8][9]
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Caption: Ceritinib inhibits the EML4-ALK fusion protein, blocking downstream signaling

pathways.

Experimental Protocols
Preparation of Ceritinib Dihydrochloride Stock Solution
Materials:

Ceritinib dihydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Pipettes and sterile filter tips

Procedure:
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Pre-weighing: Allow the ceritinib dihydrochloride vial to equilibrate to room temperature

before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of ceritinib dihydrochloride powder in a

sterile microcentrifuge tube.

Dissolution: Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM or 20 mM). For instance, to prepare a 10 mM stock solution from

5 mg of ceritinib dihydrochloride (MW: 631.06 g/mol ), add approximately 792 µL of

DMSO.

Solubilization: Vortex the solution thoroughly to ensure complete dissolution. Gentle warming

(e.g., in a 37°C water bath for 5-10 minutes) can aid in solubilization if needed.

Sterilization: While not always necessary due to the nature of DMSO, if stringent sterility is

required, the stock solution can be filtered through a 0.22 µm syringe filter compatible with

DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C.

Preparation of Working Solutions for Cell Culture
Materials:

Ceritinib dihydrochloride stock solution (e.g., 10 mM in DMSO)

Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

Sterile tubes and pipettes

Procedure:

Thawing: Thaw a single aliquot of the ceritinib stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in complete cell culture medium

to achieve the desired final concentrations for your experiment. It is recommended to

prepare intermediate dilutions to ensure accuracy.
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Final Concentration: The final concentration of DMSO in the cell culture medium should be

kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. A vehicle control (medium

with the same final concentration of DMSO) should always be included in experiments.

Application to Cells: Add the prepared working solutions to your cell cultures.

Experimental Workflow: Cell Viability Assay
This workflow outlines a typical experiment to determine the effect of ceritinib on the viability of

cancer cell lines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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